Cas no 2172019-35-9 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid)

• Product Name: 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid
• CAS No: 2172019-35-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5852922
• PubChem ID: 165822435
• Update Time: 2025-07-16

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid
• EN300-1529602
• 2172019-35-9
• 1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-23(28-27(24(31)32)10-5-11-27)16-26(12-14-34-15-13-26)29-25(33)35-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： PNUPKQRPUVGZSG-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(CC(NC1(C(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid

Introduction to 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid (CAS No. 2172019-35-9)

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its molecular structure, characterized by a cyclobutane ring linked to an oxan ring, which is further functionalized with an amide and a fluorenylmethoxycarbonyl (Fmoc) group, positions it as a versatile intermediate in the synthesis of bioactive molecules. The compound’s unique architecture makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The CAS number 2172019-35-9 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory filings. This specificity is crucial in the context of chemical synthesis and pharmacological research, where accuracy is paramount. The presence of the Fmoc group in the molecule suggests potential applications in peptide coupling and proteomics, as Fmoc is widely used in solid-phase peptide synthesis due to its stability and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid with greater confidence. Studies indicate that the cyclobutane moiety can enhance binding affinity to biological targets by improving hydrophobic interactions, while the oxan ring introduces conformational flexibility. These features are particularly valuable in designing molecules that can interact selectively with biological receptors or enzymes.

The fluorenylmethoxycarbonyl (Fmoc) moiety not only facilitates synthetic modifications but also contributes to the compound’s photophysical properties. Fluorene derivatives are known for their fluorescence characteristics, which can be exploited in various biochemical assays and imaging techniques. This dual functionality makes 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid a multifaceted tool in both synthetic chemistry and biomedical research.

In the realm of drug discovery, the amide bond within this compound plays a critical role in modulating pharmacokinetic properties such as solubility and metabolic stability. The strategic placement of the amide group near the cyclobutane ring allows for fine-tuning of molecular interactions, which is essential for achieving optimal drug-like properties. Researchers are exploring derivatives of this compound to assess their potential as kinase inhibitors, given the ability of similar scaffolds to disrupt protein-protein interactions.

Emerging research suggests that modifications to the Fmoc group could enhance bioavailability and reduce immunogenicity, making this class of compounds attractive for therapeutic applications. For instance, replacing the Fmoc moiety with other protecting groups or introducing additional functional handles could alter the compound’s reactivity and stability under physiological conditions. Such modifications are being systematically investigated to optimize lead compounds for clinical development.

The cyclobutane ring itself is a privileged scaffold in medicinal chemistry due to its rigid structure, which can mimic natural product motifs and improve binding affinity. Additionally, the oxan ring introduces oxygen atoms that can participate in hydrogen bonding interactions, further enhancing molecular recognition. These structural features make 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}cyclobutane-1-carboxylic acid a compelling candidate for designing small-molecule drugs targeting neurological disorders or inflammatory diseases.

Recent publications highlight the utility of this compound in fragment-based drug design (FBDD), where small molecular fragments are screened for initial binding interactions with biological targets. The structural complexity of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yloxyacetamido)cyclobutane}-1-carboxylic acid allows it to serve as a scaffold for generating libraries of diverse analogs with tailored properties. Such libraries are instrumental in identifying novel lead compounds through high-throughput screening (HTS) campaigns.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the process of identifying promising candidates like 1-{2-(4-(dimethylcarbamoylamino)-3-methoxyphenoxy)acetyl}-cyclobutanecarboxylic acid (CAS No. 217201935). Predictive models can analyze large datasets to predict binding affinities, metabolic stability, and other pharmacokinetic parameters, thereby reducing experimental validation time. This synergy between computational methods and experimental chemistry underscores the importance of interdisciplinary approaches in modern pharmaceutical research.

In conclusion, 1-{2-(4-(dimethylcarbamoylamino)-3-methoxyphenoxy)acetyl}-cyclobutanecarboxylic acid represents a significant advancement in medicinal chemistry due to its complex architecture and multifunctional nature. Its potential applications span multiple therapeutic areas, making it a valuable asset for ongoing drug development efforts. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its significance in pharmaceutical innovation is expected to grow further.